Cas no 2200806-15-9 (N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide)
N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(1-Oxa-4-azaspiro[5.5]undec-4-ylcarbonyl)phenyl]-2-propenamide
- 2200806-15-9
- EN300-26593580
- Z1935025311
- N-(4-{1-oxa-4-azaspiro[5.5]undecane-4-carbonyl}phenyl)prop-2-enamide
- N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide
-
- Inchi: 1S/C19H24N2O3/c1-2-17(22)20-16-8-6-15(7-9-16)18(23)21-12-13-24-19(14-21)10-4-3-5-11-19/h2,6-9H,1,3-5,10-14H2,(H,20,22)
- InChI Key: OFKFWBZHTSOFGT-UHFFFAOYSA-N
- SMILES: O1CCN(C(C2C=CC(=CC=2)NC(C=C)=O)=O)CC21CCCCC2
Computed Properties
- Exact Mass: 328.17869263g/mol
- Monoisotopic Mass: 328.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 569.4±50.0 °C(Predicted)
- pka: 13.27±0.70(Predicted)
N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26593580-0.05g |
N-(4-{1-oxa-4-azaspiro[5.5]undecane-4-carbonyl}phenyl)prop-2-enamide |
2200806-15-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide
Professional Introduction to N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide (CAS No 2200806-15-9)
N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2200806-15-9, belongs to a class of molecules that exhibit promising properties for drug development. The presence of a spirocyclic structure and an amide functional group makes it an intriguing candidate for further investigation, particularly in the context of medicinal chemistry and drug discovery.
The molecular framework of N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide is characterized by a spirocyclic azaspiro[5.5]undecane core, which is a rare and highly functionalized scaffold. This core structure contributes to the compound's stability and flexibility, making it a versatile building block for designing novel therapeutic agents. The phenyl ring attached to the spirocyclic system further enhances the compound's potential by introducing additional hydrogen bonding and hydrophobic interactions, which are critical for binding to biological targets.
In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational properties and potential applications in drug development. Spirocyclic structures are known to exhibit high thermal stability and rigidity, which can be advantageous for designing molecules that interact tightly with biological targets. The spirocyclic azaspiro[5.5]undecane moiety in N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of drug candidates.
The amide functional group in the compound's structure also plays a crucial role in its biological activity. Amides are well-known for their ability to form hydrogen bonds, which can be exploited to improve the binding affinity of drug molecules to their targets. In addition, amides are often used as pharmacophores in drug design due to their versatility and compatibility with various biological systems. The presence of an amide group in N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide suggests that this compound may have significant potential as a therapeutic agent.
Recent studies have highlighted the importance of spirocyclic compounds in the development of new drugs. These studies have demonstrated that spirocyclic structures can enhance the pharmacokinetic properties of drug candidates, including their solubility, bioavailability, and metabolic stability. The spirocyclic azaspiro[5.5]undecane core in N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide is expected to contribute to these favorable properties, making it an attractive candidate for further development.
The phenyl ring in N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide also adds another layer of complexity and functionality to the molecule. Phenyl rings are common pharmacophores in drug design due to their ability to interact with biological targets through hydrophobic interactions and π-stacking effects. The presence of a phenyl ring attached to the spirocyclic system suggests that this compound may have multiple binding sites within biological targets, which could enhance its therapeutic efficacy.
Current research in pharmaceutical chemistry is focused on developing novel molecules with improved pharmacological properties. N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide represents a promising candidate for such efforts due to its unique structural features and potential biological activities. Further studies are needed to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent.
The synthesis of N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The spirocyclic core must be synthesized with precision, as any deviations from the desired structure could significantly impact the compound's biological activity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to achieve the desired level of selectivity and efficiency.
Once synthesized, N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide will be subjected to rigorous biological testing to assess its potency, selectivity, and safety profile. These studies will involve both in vitro and in vivo experiments to evaluate the compound's interaction with biological targets and its overall pharmacological properties. The results of these studies will provide valuable insights into the compound's potential as a therapeutic agent.
The development of new drugs is a complex process that requires extensive research and collaboration among scientists from various disciplines. N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide is an example of how interdisciplinary research can lead to innovative solutions in drug development. By combining expertise in organic chemistry, medicinal chemistry, and pharmacology, researchers can design and develop novel molecules with improved therapeutic properties.
In conclusion, N-[4-(1-Oxa-4 azaspiro [ 5 . 5 ] undecane - 4 - carbonyl ) phenyl ] prop - 2 - enamide ( CAS No 2200806 - 15 - 9 ) is a promising compound with significant potential in pharmaceutical chemistry . Its unique structural features , including a spirocyclic azaspiro [ 5 . 5 ] undecane core , an amide functional group , and a phenyl ring , make it an attractive candidate for further investigation . Further studies are needed to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent . The development of this compound represents an important step forward in the search for new drugs with improved efficacy and safety profiles .
2200806-15-9 (N-[4-(1-Oxa-4-azaspiro[5.5]undecane-4-carbonyl)phenyl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)